Cas no 1989672-09-4 ((3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride)

• Product Name: (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride
• CAS No: 1989672-09-4
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 4633025
• Update Time: 2025-06-19

(3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethylpyrrolidin-3-yl)methanol hydrochloride
• (3,4-dimethylpyrrolidin-3-yl)methanol;hydrochloride
• (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-6-3-8-4-7(6,2)5-9;/h6,8-9H,3-5H2,1-2H3;1H
• InChI Key： NSMTXJHFLGICRI-UHFFFAOYSA-N
• SMILES： Cl.OCC1(C)CNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 32.299

Additional information on (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride

(3,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride (CAS No. 1989672-09-4): A Comprehensive Overview

(3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 1989672-09-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride consists of a pyrrolidine ring substituted with two methyl groups at the 3 and 4 positions, and a methanol group attached to the pyrrolidine ring. The hydrochloride salt form enhances its solubility and stability, which are crucial properties for pharmaceutical applications.

Recent studies have highlighted the potential of (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride in various therapeutic areas. One notable application is its use as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in a range of neurological disorders including depression, anxiety, and Parkinson's disease.

In preclinical studies, (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride has demonstrated promising results in animal models of depression and anxiety. These studies have shown that the compound can significantly reduce depressive-like behaviors and anxiety symptoms without causing significant side effects. The mechanism of action is believed to involve the modulation of serotonin and dopamine neurotransmission, which are key pathways in the regulation of mood and behavior.

Beyond its potential as an antidepressant and anxiolytic agent, (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride has also been investigated for its neuroprotective properties. In vitro studies have shown that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to enhance cellular antioxidant defenses and inhibit pro-inflammatory pathways.

The pharmacokinetic profile of (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it has a relatively long half-life, which allows for once-daily dosing regimens in clinical settings.

In terms of safety and toxicity, preclinical studies have indicated that (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is well-tolerated at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. These trials will also help to determine the optimal dosing regimens and identify any potential side effects or drug interactions.

The synthesis of (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the use of chiral catalysts or reagents to achieve enantiomeric purity, which is essential for pharmaceutical applications where enantiomeric selectivity can significantly impact biological activity.

In conclusion, (3,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 1989672-09-4) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for improving the treatment of various neurological disorders.